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Compound of Interest

Compound Name: Basic cupric carbonate

Cat. No.: B128520

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the properties, synthesis, and
applications of basic cupric carbonate, identified by CAS number 12069-69-1. It is intended
to serve as a technical resource, consolidating key data and experimental methodologies for
professionals in scientific research and development.

Chemical and Physical Properties

Basic cupric carbonate, more accurately known as copper(ll) carbonate hydroxide, is an
inorganic compound with the general formula Cuz(OH)2COs.[1][2] It is found in nature as the
mineral malachite.[1][2][3] The compound is a green or greenish-blue crystalline powder,
valued for its role as a chemical intermediate, catalyst, and pigment.[1][4]

Table 1: Core Physical and Chemical Properties of Basic Cupric Carbonate
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Property Value References

CAS Number 12069-69-1 [4][5][6]
Copper(ll) carbonate

Synonyms hydroxide, Cupric carbonate [2][3][4][6]
basic, Malachite
Cu2C0s3(0OH)2 or

Molecular Formula [41[6]
CuCOs3-Cu(OH)2

Molecular Weight 221.11 g/mol 516171
Green to greenish-blue,

Appearance amorphous or crystalline [11[4117118]
powder

Density 3.85-4.0 g/cm3 [41[8]

] ] Decomposes at 200 °C (392

Melting Point R [11[4115119]

Solubility Insoluble in water and alcohol [1][4][10]

Soluble in acids, ammonia,

cyanides, and aqueous [4107118]

solutions of alkali carbonates

pH 8 - 9 (5% slurry) [9]
Stable under normal

Stability conditions; decomposes with [11[4115]
heat

Crystal System Monoclinic (as Malachite) [11][12][13]

Toxicological and Safety Data

Basic cupric carbonate is classified as harmful if swallowed or inhaled and causes serious

eye irritation.[14] It is also very toxic to aquatic life with long-lasting effects.[6] Appropriate

safety precautions must be observed during handling.
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Table 2: Toxicological and Safety Information

Parameter Value References
Oral LD50 (Rat) 159 mg/kg, 1350 mg/kg [5]
Oral LD50 (Rabbit) 159 mg/kg [5]

H302 (Harmful if swallowed),
H332 (Harmful if inhaled),
H319 (Causes serious eye
GHS Hazard Statements o ] [6][14]
irritation), H410 (Very toxic to
aquatic life with long lasting

effects)

P261 (Avoid breathing dust),

P264 (Wash skin thoroughly

after handling), P273 (Avoid

release to the environment),
P301+P312 (IF SWALLOWED:

Call a POISON [6]
CENTER/doctor), P304+P340

(IF INHALED: Remove to fresh

air), P305+P351+P338 (IF IN

EYES: Rinse cautiously with

GHS Precautionary

Statements

water)

Experimental Protocols

Detailed methodologies for the synthesis and characterization of basic cupric carbonate are
crucial for reproducible research. The following sections outline standard laboratory
procedures.

This protocol describes a common method for synthesizing basic cupric carbonate by
reacting copper(ll) sulfate with sodium carbonate.[15][16] The reaction produces an insoluble
precipitate of basic cupric carbonate, which can be isolated by filtration.[15]

Reagents and Materials:
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o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)
¢ Sodium carbonate (NazCOs), anhydrous

« Distilled water

» Beakers

» Hot plate with magnetic stirring

e Buchner funnel and filter flask

 Filter paper

o Acetone (for washing)

Procedure:

e Prepare Reactant Solutions:

o Prepare a solution of copper(ll) sulfate by dissolving 3.8 g of CuSOa4-5H20 in 40 mL of
distilled water in a beaker.[15]

o In a separate beaker, prepare a solution of sodium carbonate by dissolving 2.0 g of
Na2COs in 60 mL of distilled water.[15]

» Precipitation:
o While stirring, slowly add the copper sulfate solution to the sodium carbonate solution.[15]

o Observe the formation of a greenish-blue precipitate and the evolution of carbon dioxide
gas.[17][18]

» Digestion of Precipitate:

o Gently warm the mixture to approximately 55-60 °C on a hot plate while stirring. This step
can help improve the crystallinity and filterability of the product.[15] Note: Some
procedures advise against heating to prevent decomposition of the carbonate.[19]
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« Isolation and Washing:
o Cool the mixture to room temperature.[15]
o Collect the precipitate by vacuum filtration using a Blchner funnel.[15]

o Wash the filter cake with several portions of distilled water to remove soluble impurities
like sodium sulfate.[18]

o Perform a final wash with two 20 mL portions of acetone to facilitate drying.[15]
e Drying:
o Continue to apply suction to pull air through the filter cake until it begins to crack.[15]

o Transfer the solid product to a watch glass and dry under a heat lamp or in a low-
temperature oven (below 60 °C) to a constant weight.[15]

The thermal decomposition of basic cupric carbonate yields copper(ll) oxide (CuO), carbon
dioxide (COz2), and water (H20).[20] This experiment demonstrates a key chemical property
and can be used for stoichiometric analysis.

Reagents and Materials:

e Basic cupric carbonate (Cuz(OH)2COs)

o Hard glass test tube

e Bunsen burner

e Retort stand and clamp

o Delivery tube

o Limewater (calcium hydroxide solution, Ca(OH)2)
» Electronic balance

Procedure:
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e Setup:

o Weigh a clean, dry test tube. Add approximately 1.0 g of basic cupric carbonate and
record the combined mass precisely.[21]

o Clamp the test tube at an angle on the retort stand.[22]

o Fit a delivery tube from the mouth of the reaction test tube into a second test tube
containing 2-3 cm? of limewater.[23]

o Decomposition:

o Gently heat the test tube containing the basic cupric carbonate with a Bunsen burner.
[22][23]

o Observe the color change of the solid from green to black, indicating the formation of
copper(ll) oxide.[20][24]

o Note the condensation of a colorless liquid (water) on the cooler, upper parts of the test
tube.[20]

e Product Identification:

o Observe the limewater. The formation of a milky white precipitate (calcium carbonate)
confirms the evolution of carbon dioxide gas.[24]

e Completion and Cooldown:

o Once the color change is complete and gas evolution ceases, remove the delivery tube
from the limewater before stopping the heating to prevent suck-back.[23]

o Turn off the Bunsen burner and allow the test tube to cool completely.[22]

o Once cooled, weigh the test tube with the black residue (copper(ll) oxide) to determine the
mass of the product.[21]

Visualizations: Workflows and Reaction Pathways
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Diagrams created using Graphviz (DOT language) illustrate the logical flow of the experimental
protocols and the underlying chemical transformation.

1. Preparation

Prepare Aqueous 2. Reaction & Isolation 3. Final Product
Na2COs Solution

Slowly Mix Precipitation & Wash with H20 Basic Cupric

) - 2
Solutions CO: Evolution Filter Precipitate & Acetone Diecies Carbonate Powder
’ — >

Prepare Aqueous
CuSO0as Solution

Weigh Sample of
Basic Cupric Carbonate

I Heat Sample in Test Tube

Concurrent Ob Iervations

Solid turns Gas evolves -~ Bubbles Condensation
Green - Black (CuO) through Limewater forms (H20)

Result
Cool & Weigh Limewater turns
Final Product (CuO) Milky (COz2 confirmed)

2CuSO0Oa4(aq) + 2Na2C0s(aq) + H20(!)

Precipitation

Cu2(0OH)2C03(s) + 2Na=S0a4(aq) + CO2(g)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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